N,N-Dimethyl-N'-thiophen-2-ylmethyl-propane-1,3-diamine

• IUPAC Name: N',N'-dimethyl-N-(thiophen-2-ylmethyl)propane-1,3-diamine
• InChI: InChI=1S/C10H18N2S/c1-12(2)7-4-6-11-9-10-5-3-8-13-10/h3,5,8,11H,4,6-7,9H2,1-2H3
• InChI Key: WNDWOEWEQBGZIE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNCC1=CC=CS1
• Molecular Formula: C10H18N2S
• Molecular Weight: 198.33 g/mol

Description

“N,N-Dimethyl-N’-thiophen-2-ylmethyl-propane-1,3-diamine” is a chemical compound with the molecular formula C10H18N2S and a molecular weight of 198.33. It is intended for research use only.

Scientific Research Applications

Complex Formation and Reactivity

• The synthesis and characterization of various complexes, including those involving thiophenyl- and furyl-derived N,N-diamines ligands, have been extensively studied. For instance, Zn(II) complexes supported by thiophenyl-derived N,N-diamines ligands demonstrated significant urease inhibitory potential and anti-leishmanial activity, indicating their potential biomedical applications (Nayab et al., 2022).

Molecular Interactions

• Investigations into the molecular interactions between methyl-substituted N,N,N',N'-ethylenediamines, including propane-1,3-diamine, with sulfuric acid using computational methods have shown that these diamines stabilize sulfuric acid complexes efficiently, which may have implications in atmospheric chemistry and the formation of new particles (Elm et al., 2016).

Synthesis and Properties of Novel Compounds

• The synthetic versatility of diamines is further illustrated by the preparation of polyimides and other polymers. For example, novel bio-based thiophene–aromatic copolyesters, incorporating thiophene and phenyl units, were synthesized, showcasing the potential of diamines in developing materials with desirable mechanical properties, thermal stability, and biodegradability suitable for applications such as food packaging (Djouonkep et al., 2022).

Chemical Analysis and Characterization

• Detailed chemical analysis and characterization of complexes and compounds involving diamines are crucial for understanding their properties and potential applications. Studies such as those by Guo et al. (2012), which tailored the properties of cross-linked polyimide aerogels using combinations of rigid and flexible aromatic diamines, highlight the importance of chemical analysis in material science (Guo et al., 2012).

Safety and Hazards

Safety data sheets (SDS) provide information about the hazards of a chemical and the necessary safety precautions. An SDS for “N,N-Dimethyl-N’-thiophen-2-ylmethyl-propane-1,3-diamine” can be found on the website of the supplier.